![molecular formula C18H21NO4 B4075167 N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide](/img/structure/B4075167.png)
N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide
Overview
Description
N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide, also known as DPN, is a selective estrogen receptor modulator (SERM) that has been widely used in scientific research. DPN has been shown to have a high affinity for estrogen receptor beta (ERβ) and a low affinity for estrogen receptor alpha (ERα), making it a valuable tool for studying the actions of ERβ in various physiological processes.
Mechanism of Action
N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide acts as a selective agonist for ERβ, binding to the receptor and activating downstream signaling pathways. This activation can lead to changes in gene expression and cellular function, depending on the specific tissue and physiological context.
Biochemical and Physiological Effects
N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide has been shown to have a range of biochemical and physiological effects in various tissues and systems. For example, it has been shown to promote bone formation and inhibit bone resorption, suggesting a potential role in the treatment of osteoporosis. N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide has also been shown to have protective effects in the cardiovascular system, reducing inflammation and oxidative stress. Additionally, N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide is its selectivity for ERβ, which allows researchers to specifically study the actions of this receptor without the confounding effects of ERα activation. However, one limitation of N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide is its relatively low potency compared to other SERMs, which may require higher concentrations for effective use in some experiments.
Future Directions
There are many potential future directions for research involving N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide. One area of interest is the role of ERβ in cancer, particularly in breast cancer where ERα is a well-established therapeutic target. Additionally, further investigation into the effects of N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide on the immune system and inflammation may provide insights into its potential therapeutic applications in autoimmune diseases. Finally, the development of more potent and selective ERβ agonists could lead to new treatments for a range of diseases and conditions.
Scientific Research Applications
N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide has been used in a wide range of scientific research studies, including investigations into the role of ERβ in various physiological processes such as bone metabolism, cardiovascular function, and neuroprotection.
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-phenoxybutanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4/c1-4-15(23-14-8-6-5-7-9-14)18(20)19-13-10-11-16(21-2)17(12-13)22-3/h5-12,15H,4H2,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPMKXTSFYSPZNW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC(=C(C=C1)OC)OC)OC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.